Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate
Overview
Description
Synthesis Analysis
MDMN is a boric acid ester intermediate. Studies have synthesized and analyzed the structures of related compounds through a series of reactions, including substitution reactions. The structures are confirmed by various spectroscopic methods such as FTIR, 1H and 13C NMR, and mass spectrometry.Molecular Structure Analysis
Single crystals are measured by X-ray diffraction for crystallographic and conformational analyses. Additionally, molecular structures are calculated using density functional theory (DFT), compared with X-ray diffraction values, to confirm the consistency between the computed and actual structures. Investigations also explore the molecular electrostatic potential and frontier molecular orbitals through DFT, revealing some physicochemical properties of these compounds.Chemical Reactions Analysis
Compounds containing the tetramethyl-1,3,2-dioxaborolan-2-yl moiety have been explored for their potential in sensing and detection applications. A study on organic thin-film fluorescence probes, which are important in explosive detection, particularly peroxide-based explosives, utilized boron ester or acid for hydrogen peroxide detection due to their reactive activity.Physical And Chemical Properties Analysis
The empirical formula of MDMN is C12H18BNO3 . It has a molecular weight of 235.09 g/mol . The compound is solid in form .Scientific Research Applications
Synthesis and Structural Analysis
Methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate is a boric acid ester intermediate. Studies have synthesized and analyzed the structures of related compounds through a series of reactions, including substitution reactions. The structures are confirmed by various spectroscopic methods such as FTIR, 1H and 13C NMR, and mass spectrometry. Single crystals are measured by X-ray diffraction for crystallographic and conformational analyses. Additionally, molecular structures are calculated using density functional theory (DFT), compared with X-ray diffraction values, to confirm the consistency between the computed and actual structures. Investigations also explore the molecular electrostatic potential and frontier molecular orbitals through DFT, revealing some physicochemical properties of these compounds (Huang et al., 2021).
Applications in Sensing and Detection
Compounds containing the tetramethyl-1,3,2-dioxaborolan-2-yl moiety have been explored for their potential in sensing and detection applications. A study on organic thin-film fluorescence probes, which are important in explosive detection, particularly peroxide-based explosives, utilized boron ester or acid for hydrogen peroxide detection due to their reactive activity. The study synthesized and analyzed imine derivatives of boron esters, showing that these derivatives have fast deboronation velocity in H2O2 vapor. This property significantly shortens the reaction time, enhancing the sensing performance and lowering the detection limit for H2O2 vapor to parts per trillion levels, demonstrating the potential of these compounds in sensitive detection applications (Fu et al., 2016).
Mechanism of Action
The study synthesized and analyzed imine derivatives of boron esters, showing that these derivatives have fast deboronation velocity in H2O2 vapor. This property significantly shortens the reaction time, enhancing the sensing performance and lowering the detection limit for H2O2 vapor to parts per trillion levels.
Safety and Hazards
Properties
IUPAC Name |
methyl 2,6-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22BNO6/c1-14(2)15(3,4)23-16(22-14)10-8-9(13(18)21-7)11(19-5)17-12(10)20-6/h8H,1-7H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZPSPDLQYQDWIH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(N=C2OC)OC)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22BNO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.